Cas no 445303-71-9 (4-bromo-2-(1,1-difluoroethyl)-1-fluorobenzene)

4-bromo-2-(1,1-difluoroethyl)-1-fluorobenzene structure

445303-71-9 structure

Product Name:4-bromo-2-(1,1-difluoroethyl)-1-fluorobenzene

CAS No:445303-71-9

MF:C₈H₆BrF₃

MW:239.032452106476

MDL:MFCD27950870

CID:3370780

PubChem ID:22240261

Update Time:2025-04-21

4-bromo-2-(1,1-difluoroethyl)-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

- BENZENE, 4-BROMO-2-(1,1-DIFLUOROETHYL)-1-FLUORO-
- 4-bromo-2-(1,1-difluoroethyl)-1-fluorobenzene
- 4-Bromo-2-(1,1-difluoroethyl)-1-fluorobenzene stabilized over potassium carbonate
- A1-12681
- 4-BROMO-2-(1,1-DIFLUOROETHYL)-1-FLUORO-BENZENE
- VRSBHZMIJMLFDU-UHFFFAOYSA-N
- 445303-71-9
- MFCD27950870
- EN300-1614188
- SCHEMBL4435565
- E87370
- MDL： MFCD27950870
- Inchi： 1S/C8H6BrF3/c1-8(11,12)6-4-5(9)2-3-7(6)10/h2-4H,1H3
- InChI Key： VRSBHZMIJMLFDU-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1)C(C)(F)F)F

Computed Properties

Exact Mass: 237.96050g/mol
Monoisotopic Mass: 237.96050g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 0Å²

4-bromo-2-(1,1-difluoroethyl)-1-fluorobenzene Pricemore >>

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